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IPODATE CALCIUM (200 MG) IPODATE CALCIUM (200 MG) Ionic monomeric contrast media. Usually the sodium or calcium salts are used for examination of the gall bladder and biliary tract. (From Martindale, The Extra Pharmacopoeia, 30th ed, p704)
Brand Name: Vulcanchem
CAS No.: 1151-11-7
VCID: VC0075121
InChI: InChI=1S/2C12H13I3N2O2.Ca/c2*1-17(2)6-16-12-9(14)5-8(13)7(11(12)15)3-4-10(18)19;/h2*5-6H,3-4H2,1-2H3,(H,18,19);/q;;+2/p-2
SMILES: CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.[Ca+2]
Molecular Formula: C24H24CaI6N4O4
Molecular Weight: 1234 g/mol

IPODATE CALCIUM (200 MG)

CAS No.: 1151-11-7

Main Products

VCID: VC0075121

Molecular Formula: C24H24CaI6N4O4

Molecular Weight: 1234 g/mol

IPODATE CALCIUM (200 MG) - 1151-11-7

CAS No. 1151-11-7
Product Name IPODATE CALCIUM (200 MG)
Molecular Formula C24H24CaI6N4O4
Molecular Weight 1234 g/mol
IUPAC Name calcium;3-[3-(dimethylaminomethylideneamino)-2,4,6-triiodophenyl]propanoate
Standard InChI InChI=1S/2C12H13I3N2O2.Ca/c2*1-17(2)6-16-12-9(14)5-8(13)7(11(12)15)3-4-10(18)19;/h2*5-6H,3-4H2,1-2H3,(H,18,19);/q;;+2/p-2
Standard InChIKey HVZGHKKROPCBDE-UHFFFAOYSA-L
SMILES CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.[Ca+2]
Canonical SMILES CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.CN(C)C=NC1=C(C=C(C(=C1I)CCC(=O)[O-])I)I.[Ca+2]
Description Ionic monomeric contrast media. Usually the sodium or calcium salts are used for examination of the gall bladder and biliary tract. (From Martindale, The Extra Pharmacopoeia, 30th ed, p704)
Synonyms 3-(3-(Dimethylaminomethylideneamino)-2,4,6-triiodophenyl)propanoic acid
Benzenepropanoic acid, 3-(((dimethylamino)methylene)amino)-2,4,6-triiodo-
Bilimin
Biloptin
Calcium Iopodate
Calcium Ipodate
Iopodate
Iopodate, Calcium
Iopodate, Sodium
Ipodate
Ipodate Sodium
Ipodate, Calcium
Ipodate, Sodium
Sodium Iopodate
Sodium Ipodate
Solu Biloptin
Solu-Biloptin
PubChem Compound 14381
Last Modified Nov 11 2021
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